4-Formyl-2-methoxyphenyl 4-methoxybenzenesulfonate
Description
“4-Formyl-2-methoxyphenyl 4-methoxybenzenesulfonate” is a chemical compound with the CAS Number 432000-74-3 . It has a molecular weight of 322.33 . The compound is also known as “4-formyl-2-methoxyphenyl 4-methoxybenzoate” with the CAS Number 5420-38-2 and a molecular weight of 286.28 .
Molecular Structure Analysis
The InChI code for “4-formyl-2-methoxyphenyl 4-methoxybenzoate” is 1S/C16H14O5/c1-19-13-6-4-12(5-7-13)16(18)21-14-8-3-11(10-17)9-15(14)20-2/h3-10H,1-2H3 . For “4-Formyl-2-methoxyphenyl 4-methoxybenzenesulfonate”, the molecular formula is C15H14O6S .Physical And Chemical Properties Analysis
The compound “4-Formyl-2-methoxyphenyl 4-methoxybenzenesulfonate” has a predicted density of 1.327±0.06 g/cm3 and a predicted boiling point of 517.3±50.0 °C . The compound “4-formyl-2-methoxyphenyl 4-methoxybenzoate” is stored under nitrogen at a temperature of 4°C .Scientific Research Applications
Fabrication of Nanoparticles with Antioxidant and Anticancer Properties
The compound “4-Formyl-2-methoxyphenyl 4-methoxybenzenesulfonate” has been used in the synthesis of bis (4-formyl-2 methoxy phenyl carbonate), using two green reagents dimethyl carbonate and vanillin for application as a therapeutic agent . The synthesized compound was identified from the 13C nuclear magnetic resonance spectra .
The novel modified Schiff base nanoparticles resulted from the crosslinking of this compound with chitosan were confirmed by cross-polarization magic angle spinning carbon-13 nuclear magnetic resonance spectroscopy . The incorporation of the compound was identified from the amorphous X-ray diffraction patterns of the nanoparticles . The thermal stability of the formed nanoparticles was predicted using thermogravimetric analysis .
The morphology of the nanoparticles as observed from HRTEM was found to be smooth and spherical in nature . Both the compound and the nanoparticles showed significant radical scavenging potential and anticancer property . The carbonate ester backbone and the moiety present in the nanoparticles, underwent hydrolysis at the targeted cancer causing microenvironment to release vanillin and chitosan and enhance the anticancer activity . Both the compound and the nanoparticles exhibits a dose dependent cytotoxicity towards the different cell lines .
properties
IUPAC Name |
(4-formyl-2-methoxyphenyl) 4-methoxybenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O6S/c1-19-12-4-6-13(7-5-12)22(17,18)21-14-8-3-11(10-16)9-15(14)20-2/h3-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNSFUBYFOREMRD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)C=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Formyl-2-methoxyphenyl 4-methoxybenzenesulfonate | |
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